Cas no 191220-44-7 ( )

  structure
  structure
Product Name: 
CAS No:191220-44-7
MF:C11H7ClN2O
MW:218.6390812397
MDL:MFCD02260456
CID:907779
PubChem ID:23284547
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2-chloropyridin-3-yl)-pyridin-2-ylmethanone
    • 2-Chloro-3-picolinoylpyridine
    • (2-chloropyridin-3-yl)(pyridin-2-yl)methanone
    • SCHEMBL4959969
    • ORBUBUDJPCHIAY-UHFFFAOYSA-N
    • DB-102187
    • MFCD02260456
    • Methanone, (2-chloro-3-pyridinyl)-2-pyridinyl-
    • AKOS016018718
    • 191220-44-7
    • DTXSID10632558
    • 2-Chloro(3-pyridyl) 2-pyridyl ketone
    • 2-CHLORO-3-(PYRIDINE-2-CARBONYL)PYRIDINE
    •  
    • MDL： MFCD02260456
    • Inchi： 1S/C11H7ClN2O/c12-11-8(4-3-7-14-11)10(15)9-5-1-2-6-13-9/h1-7H
    • InChI Key： ORBUBUDJPCHIAY-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(C1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 218.02500
  • Monoisotopic Mass: 218.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • Density: 1.317
  • Boiling Point: 382.7°C at 760 mmHg
  • Flash Point: 185.3°C
  • Refractive Index: 1.604
  • PSA: 42.85000
  • LogP: 2.36100

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB362384-1 g
2-Chloro-3-picolinoylpyridine, 97%; .
 191220-44-7 97%
1g
 €954.60 2023-06-20
abcr
AB362384-2 g
2-Chloro-3-picolinoylpyridine, 97%; .
 191220-44-7 97%
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 €1400.00 2023-06-20
Fluorochem
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 ￡554.00 2022-03-01
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202257-2g
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2g
 ￡837.00 2022-03-01
Fluorochem
202257-5g
2-Chloro-3-picolinoylpyridine
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5g
 ￡1702.00 2022-03-01
Matrix Scientific
103524-1g
2-Chloro-3-picolinoylpyridine
 191220-44-7
1g
 $517.00 2023-09-08
Matrix Scientific
103524-2g
2-Chloro-3-picolinoylpyridine
 191220-44-7
2g
 $739.00 2023-09-08
Matrix Scientific
103524-5g
2-Chloro-3-picolinoylpyridine
 191220-44-7
5g
 $1412.00 2023-09-08
abcr
AB362384-1g
2-Chloro-3-picolinoylpyridine, 97%; .
 191220-44-7 97%
1g
 €953.10 2025-04-20
abcr
AB362384-2g
2-Chloro-3-picolinoylpyridine, 97%; .
 191220-44-7 97%
2g
 €1398.60 2025-04-20

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